2-(1,2,3-thiadiazol-4-yl)acetonitrile
Overview
Description
2-(1,2,3-Thiadiazol-4-yl)acetonitrile, also known as TDACN, is an organic compound that is used in a variety of scientific research applications. TDACN is a heterocyclic compound, meaning it contains both carbon and nitrogen atoms. It is a versatile compound that can be used to synthesize a variety of other compounds or act as a building block in other chemical reactions. TDACN is highly soluble in water and organic solvents, making it an ideal choice for a wide range of laboratory experiments.
Scientific Research Applications
2-(1,2,3-thiadiazol-4-yl)acetonitrile has a wide range of applications in scientific research. It has been used in the synthesis of various compounds, such as polymers, dyes, and pharmaceuticals. This compound has also been used as a building block in organic synthesis, as it can be used to create a variety of other compounds. Additionally, this compound has been used as a reagent in the synthesis of metal-organic frameworks.
Mechanism of Action
2-(1,2,3-thiadiazol-4-yl)acetonitrile is known to act as an electron acceptor in various chemical reactions. It can be used to reduce metal ions, such as copper and iron, to their elemental form. This compound can also act as a catalyst in various reactions, such as the oxidation of organic compounds.
Biochemical and Physiological Effects
This compound is not known to have any significant biochemical or physiological effects. It is not known to be toxic or mutagenic.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-(1,2,3-thiadiazol-4-yl)acetonitrile in laboratory experiments is its high solubility in water and organic solvents. This makes it an ideal choice for a variety of experiments. Additionally, this compound is highly volatile, meaning it can be easily removed from the reaction mixture once the reaction is complete. However, this compound is a highly reactive compound and can react with other compounds in the reaction mixture, leading to unexpected results.
Future Directions
The future of 2-(1,2,3-thiadiazol-4-yl)acetonitrile is bright, as it can be used in a variety of applications. It can be used as a building block in the synthesis of various compounds, such as polymers and dyes. Additionally, this compound can be used in the synthesis of metal-organic frameworks. This compound can also be used as a reagent in various reactions, such as the oxidation of organic compounds. Finally, this compound can be used as a catalyst in the reduction of metal ions.
Synthesis Methods
2-(1,2,3-thiadiazol-4-yl)acetonitrile can be synthesized by reacting thiourea with acetonitrile in the presence of aqueous sodium hydroxide. This reaction is performed in a two-phase system of water and organic solvent. The reaction is then heated to 80°C for two hours, and the resulting product is a yellow-colored liquid. The reaction is typically performed in a sealed vessel, as this compound is a volatile compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(1,2,3-thiadiazol-4-yl)acetonitrile involves the reaction of 2-bromoacetonitrile with thiosemicarbazide followed by cyclization and dehydration.", "Starting Materials": [ "2-bromoacetonitrile", "thiosemicarbazide", "sodium hydroxide", "sulfuric acid", "water", "ethanol" ], "Reaction": [ "Step 1: Dissolve 2-bromoacetonitrile in ethanol and add thiosemicarbazide and sodium hydroxide. Heat the mixture at reflux for 4 hours.", "Step 2: Cool the mixture and filter the precipitate. Wash the solid with water and dry it.", "Step 3: Dissolve the solid in sulfuric acid and heat the mixture at reflux for 2 hours.", "Step 4: Cool the mixture and filter the precipitate. Wash the solid with water and dry it.", "Step 5: Dissolve the solid in ethanol and add sodium hydroxide. Heat the mixture at reflux for 2 hours.", "Step 6: Cool the mixture and filter the precipitate. Wash the solid with water and dry it.", "Step 7: Dissolve the solid in water and add sulfuric acid. Heat the mixture at reflux for 2 hours.", "Step 8: Cool the mixture and filter the precipitate. Wash the solid with water and dry it.", "Step 9: The resulting product is 2-(1,2,3-thiadiazol-4-yl)acetonitrile." ] } | |
CAS RN |
1865481-75-9 |
Molecular Formula |
C4H3N3S |
Molecular Weight |
125.2 |
Purity |
95 |
Origin of Product |
United States |
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